Cas no 2089255-40-1 (4-amino-3-ethyl-1-methyl-1H-pyrazole-5-carboxamide hydrochloride)

• Product Name: 4-amino-3-ethyl-1-methyl-1H-pyrazole-5-carboxamide hydrochloride
• CAS No: 2089255-40-1
• MF: C₇H₁₃ClN₄O
• MW: 204.657319784164
• CID: 4636294
• Update Time: 2025-10-21

4-amino-3-ethyl-1-methyl-1H-pyrazole-5-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-ethyl-1-methyl-1H-pyrazole-5-carboxamide hydrochloride
• 4-amino-5-ethyl-2-methylpyrazole-3-carboxamide;hydrochloride
• Z2753057015

• Inchi： 1S/C7H12N4O.ClH/c1-3-4-5(8)6(7(9)12)11(2)10-4;/h3,8H2,1-2H3,(H2,9,12);1H
• InChI Key： FZQOIQZYGVAOET-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1=C(C(CC)=NN1C)N)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Topological Polar Surface Area: 86.9

Additional information on 4-amino-3-ethyl-1-methyl-1H-pyrazole-5-carboxamide hydrochloride

Research Brief on 4-amino-3-ethyl-1-methyl-1H-pyrazole-5-carboxamide hydrochloride (CAS: 2089255-40-1)

4-amino-3-ethyl-1-methyl-1H-pyrazole-5-carboxamide hydrochloride (CAS: 2089255-40-1) is a pyrazole derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its pharmacological properties and mechanisms of action. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 4-amino-3-ethyl-1-methyl-1H-pyrazole-5-carboxamide hydrochloride to enhance its bioavailability and target specificity. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and catalytic hydrogenation, to achieve high yields and purity. The compound's structural elucidation was confirmed using nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS), ensuring its chemical integrity for subsequent biological evaluations.

In vitro and in vivo studies have demonstrated that 4-amino-3-ethyl-1-methyl-1H-pyrazole-5-carboxamide hydrochloride exhibits promising activity against a range of biological targets. Notably, it has shown inhibitory effects on specific kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that the compound may modulate cellular signaling pathways associated with cancer progression, making it a candidate for further investigation in oncology research.

The pharmacokinetic profile of 4-amino-3-ethyl-1-methyl-1H-pyrazole-5-carboxamide hydrochloride has also been evaluated in preclinical models. Studies reveal that the compound exhibits favorable absorption and distribution properties, with moderate plasma protein binding and minimal off-target effects. These findings underscore its potential as a lead compound for the development of novel therapeutics. However, further optimization is required to address challenges related to metabolic stability and elimination half-life.

In conclusion, 4-amino-3-ethyl-1-methyl-1H-pyrazole-5-carboxamide hydrochloride represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery. Ongoing research aims to explore its full therapeutic potential, including its use in combination therapies and targeted drug delivery systems. Future studies will focus on elucidating its precise mechanisms of action and conducting clinical trials to validate its efficacy and safety in humans.